BE“GH@ Methodological & Application

Check Availability & Pricing

Preparation of 4-Methylumbelliferyl--D-
lactoside Stock Solution: Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4-Methylumbelliferyl-beta-D-
Compound Name:
lactoside

Cat. No.: B1246475

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock
solution of 4-Methylumbelliferyl-B-D-lactoside, a fluorogenic substrate used for the detection of
B-lactosidase activity.

Introduction

4-Methylumbelliferyl-3-D-lactoside (MUL) is a non-fluorescent molecule that is hydrolyzed by
the enzyme B-lactosidase to yield D-lactose and the highly fluorescent compound 4-
methylumbelliferone (4-MU). The intensity of the fluorescence is directly proportional to the (3-
lactosidase activity, making MUL a sensitive substrate for enzyme assays. Accurate preparation
of the stock solution is critical for obtaining reliable and reproducible results in these assays.

Quantitative Data Summary

The following table summarizes the key quantitative data for 4-Methylumbelliferyl-3-D-
lactoside.
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Property Value Reference
Molecular Weight 500.45 g/mol
Appearance White to off-white solid [1]

Solubility in Water

9.80-10.20 mg/mL (with
heating)

[1]

Solubility in Organic Solvents

Soluble in Dimethylformamide
(DMF)

[1]

Storage Temperature (Solid)

-20°C

[1](2][3]

Storage Conditions

Store in the dark, under

desiccating conditions

[2]

Excitation Wavelength (of 4-
MU)

~360 Nnm

Emission Wavelength (of 4-
MU)

~450 nm

Signaling Pathway

The enzymatic reaction of 3-lactosidase with 4-Methylumbelliferyl-3-D-lactoside is a single-step

hydrolysis reaction. The diagram below illustrates this process.
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Enzymatic Hydrolysis of 4-Methylumbelliferyl-3-D-lactoside
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Caption: Enzymatic cleavage of 4-Methylumbelliferyl-B-D-lactoside by (-lactosidase.

Experimental Protocols
Materials

» 4-Methylumbelliferyl-3-D-lactoside (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Nuclease-free water

Microcentrifuge tubes

Vortex mixer

Calibrated pipettes and sterile tips
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Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 4-Methylumbelliferyl-3-D-
lactoside in DMSO.

Workflow for Preparing 10 mM Stock Solution

Weigh 5.0 mg of
4-Methylumbelliferyl-beta-D-lactoside

Gdd 999 pL of anhydrous DMSO]
Vortex thoroughly until
completely dissolved

Aliquot into smaller volumes
(e.g., 50 pL)
Store aliquots at -20°C,
protected from light

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing the stock solution.
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Procedure:

o Calculate the required mass: To prepare a 10 mM stock solution, weigh out 5.0 mg of 4-
Methylumbelliferyl-B-D-lactoside.

o Calculation: 500.45 g/mol (MW) * 0.010 mol/L = 5.0045 g/L = 5.0 mg/mL

e Dissolve in DMSO: Add 999 L of anhydrous DMSO to the vial containing the weighed
substrate.

o Ensure complete dissolution: Vortex the solution thoroughly until all the solid has dissolved.
Gentle warming in a 37°C water bath may be required to aid dissolution.

 Aliquot for storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 50 pL) in microcentrifuge tubes.

» Store properly: Store the aliquots at -20°C, protected from light. When stored correctly, the
stock solution is stable for several months.

Preparation of a Working Solution

The stock solution must be diluted to the desired working concentration in an appropriate assay
buffer immediately before use. The optimal working concentration may vary depending on the
specific assay conditions and enzyme concentration. A common starting point is a final
concentration of 100 pM.

Example Dilution to 100 pM:

Thaw one aliquot of the 10 mM stock solution on ice.

For every 1 mL of assay buffer, add 10 uL of the 10 mM stock solution.

Mix well by gentle inversion.

Use the freshly prepared working solution immediately in the B-lactosidase assay.

Safety Precautions
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o Wear appropriate personal protective equipment (PPE), including gloves and safety glasses,
when handling the solid compound and its solutions.

» Handle DMSO with care as it can facilitate the absorption of other chemicals through the
skin.

o Refer to the Safety Data Sheet (SDS) for 4-Methylumbelliferyl-3-D-lactoside and DMSO for
complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1246475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

